9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• CAS No.: 303061-01-0
• Molecular Formula: C24H20BrN3O4
• Molecular Weight: 494.3 g/mol
• IUPAC Name: 9-bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C24H20BrN3O4/c1-24(16-5-8-18(9-6-16)28(29)30)27-22(20-13-17(25)7-12-23(20)32-24)14-21(26-27)15-3-10-19(31-2)11-4-15/h3-13,22H,14H2,1-2H3
• InChI Key: NYAKAOJNXFAKHP-UHFFFAOYSA-N
• Canonical SMILES: CC1(N2C(CC(=N2)C3=CC=C(C=C3)OC)C4=C(O1)C=CC(=C4)Br)C5=CC=C(C=C5)[N+](=O)[O-]

Description

9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a useful research compound. Its molecular formula is C24H20BrN3O4 and its molecular weight is 494.3 g/mol. The purity is usually 95%.
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Biological Activity

9-Bromo-2-(4-methoxyphenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a complex heterocyclic compound that has garnered attention due to its potential biological activities. This compound features a unique structural configuration that may influence its pharmacological properties. Understanding its biological activity is crucial for exploring its therapeutic potential.

Chemical Structure and Properties

The molecular formula of this compound is $C_{24}H_{20}BrN_{3}O_{4}$, with a molecular weight of approximately 494.3 g/mol. Its structure includes a pyrazolo-benzoxazine core with various substituents, such as a bromine atom, methoxy group, methyl group, and nitrophenyl group. These functional groups are believed to contribute to its diverse chemical reactivity and biological activity .

Biological Activity Overview

Research indicates that compounds similar to this compound exhibit various biological activities, including:

• Antimicrobial Activity : Some derivatives have shown effectiveness against bacterial and fungal strains.
• Anticancer Potential : Similar structures have demonstrated antiproliferative effects in various cancer cell lines.
• Neuroprotective Effects : Certain analogs have been investigated for their potential in neuroprotection and treatment of neurodegenerative diseases .

Preliminary studies suggest that this compound may interact with specific enzymes or receptors involved in cellular signaling pathways. Understanding these interactions is essential for elucidating its mechanism of action and potential therapeutic applications.

Comparative Analysis with Related Compounds

A comparison of this compound with structurally similar compounds reveals distinct biological activities:

Compound Name	Structural Features	Biological Activity
9-Chloro-2-(4-methylphenyl)-5-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	Chloro instead of bromo; phenyl substituent	Antimicrobial
7,9-Dichloro-2-(3,4-dimethoxyphenyl)-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	Dichloro substituents; dimethoxyphenyl	Anticancer
9-Bromo-2-(4-chlorophenyl)-5-methyl-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	Chlorophenyl group; similar nitrophenyl	Anti-inflammatory

The unique combination of substituents in this compound may impart distinct chemical reactivity and biological properties compared to its analogs .

Case Studies and Experimental Findings

In vitro studies have demonstrated the compound's potential as an anticancer agent. For example:

• Antiproliferative Studies : The compound exhibited significant growth inhibition across various cancer cell lines. Notably, it showed an average growth inhibition (GI%) of over 70% against lung carcinoma cell lines .
• Antioxidant Activity : Similar pyrazole derivatives have been evaluated for their antioxidant capacity using DPPH assays. The presence of methoxy groups has been linked to enhanced antioxidant activity .